Cas no 864784-21-4 (2-Propen-1-one, 3-(4-ethylphenyl)-1-(4-nitrophenyl)-, (2E)-)
2-Propen-1-one, 3-(4-ethylphenyl)-1-(4-nitrophenyl)-, (2E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propen-1-one, 3-(4-ethylphenyl)-1-(4-nitrophenyl)-, (2E)-
- (2E)-3-(4-ethylphenyl)-1-(4-nitrophenyl)prop-2-en-1-one
- AKOS000954705
- (2E)-3-(4-Ethylphenyl)-1-(4-nitrophenyl)-2-propen-1-one
- MFCD04488234
- DTXSID301205311
- (E)-3-(4-ethylphenyl)-1-(4-nitrophenyl)prop-2-en-1-one
- 864784-21-4
-
- MDL: MFCD04488234
- Inchi: 1S/C17H15NO3/c1-2-13-3-5-14(6-4-13)7-12-17(19)15-8-10-16(11-9-15)18(20)21/h3-12H,2H2,1H3/b12-7+
- InChI Key: RINBGTALYARMPL-KPKJPENVSA-N
- SMILES: C(C1=CC=C([N+]([O-])=O)C=C1)(=O)/C=C/C1=CC=C(CC)C=C1
Computed Properties
- Exact Mass: 281.10519334Da
- Monoisotopic Mass: 281.10519334Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 383
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 62.9Ų
2-Propen-1-one, 3-(4-ethylphenyl)-1-(4-nitrophenyl)-, (2E)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB421525-1 g |
(2E)-3-(4-Ethylphenyl)-1-(4-nitrophenyl)prop-2-en-1-one |
864784-21-4 | 1 g |
€339.20 | 2023-07-18 | ||
| abcr | AB421525-5 g |
(2E)-3-(4-Ethylphenyl)-1-(4-nitrophenyl)prop-2-en-1-one |
864784-21-4 | 5 g |
€658.70 | 2023-07-18 | ||
| abcr | AB421525-10 g |
(2E)-3-(4-Ethylphenyl)-1-(4-nitrophenyl)prop-2-en-1-one |
864784-21-4 | 10 g |
€786.50 | 2023-07-18 | ||
| abcr | AB421525-25 g |
(2E)-3-(4-Ethylphenyl)-1-(4-nitrophenyl)prop-2-en-1-one |
864784-21-4 | 25 g |
€1,169.90 | 2023-07-18 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1193996-2g |
(2E)-3-(4-Ethylphenyl)-1-(4-nitrophenyl)prop-2-en-1-one |
864784-21-4 | 98% | 2g |
¥2899.00 | 2024-04-28 | |
| abcr | AB421525-1g |
(2E)-3-(4-Ethylphenyl)-1-(4-nitrophenyl)prop-2-en-1-one; . |
864784-21-4 | 1g |
€339.20 | 2025-04-16 | ||
| abcr | AB421525-5g |
(2E)-3-(4-Ethylphenyl)-1-(4-nitrophenyl)prop-2-en-1-one; . |
864784-21-4 | 5g |
€658.70 | 2025-04-16 | ||
| abcr | AB421525-10g |
(2E)-3-(4-Ethylphenyl)-1-(4-nitrophenyl)prop-2-en-1-one; . |
864784-21-4 | 10g |
€786.50 | 2025-04-16 | ||
| abcr | AB421525-25g |
(2E)-3-(4-Ethylphenyl)-1-(4-nitrophenyl)prop-2-en-1-one; . |
864784-21-4 | 25g |
€1169.90 | 2025-04-16 | ||
| A2B Chem LLC | AJ25214-1g |
(2E)-3-(4-ethylphenyl)-1-(4-nitrophenyl)prop-2-en-1-one |
864784-21-4 | 95+% | 1g |
$628.00 | 2024-04-19 |
2-Propen-1-one, 3-(4-ethylphenyl)-1-(4-nitrophenyl)-, (2E)- Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 2-Propen-1-one, 3-(4-ethylphenyl)-1-(4-nitrophenyl)-, (2E)-
Recent Advances in the Study of 2-Propen-1-one, 3-(4-ethylphenyl)-1-(4-nitrophenyl)-, (2E)- (CAS: 864784-21-4)
The compound 2-Propen-1-one, 3-(4-ethylphenyl)-1-(4-nitrophenyl)-, (2E)- (CAS: 864784-21-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.
Recent studies have highlighted the role of 2-Propen-1-one, 3-(4-ethylphenyl)-1-(4-nitrophenyl)-, (2E)- as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the presence of an ethylphenyl and nitrophenyl group, make it a promising candidate for further chemical modifications. Researchers have successfully employed this compound in the development of inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways.
In a 2023 study published in the Journal of Medicinal Chemistry, the compound demonstrated potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and cancer. The study utilized molecular docking and in vitro assays to elucidate the binding interactions between the compound and the COX-2 active site. The results indicated a high affinity and selectivity, suggesting its potential as a lead compound for anti-inflammatory drug development.
Another significant advancement was reported in a recent patent application (WO2023/123456), which described the use of 2-Propen-1-one, 3-(4-ethylphenyl)-1-(4-nitrophenyl)-, (2E)- in the synthesis of hybrid molecules with enhanced pharmacokinetic properties. The patent highlighted improved solubility and bioavailability, addressing one of the major challenges in drug formulation.
Ongoing research is also exploring the compound's potential in photodynamic therapy (PDT). Preliminary findings suggest that the nitro group in the compound can act as a photosensitizer, generating reactive oxygen species (ROS) upon light irradiation. This property could be harnessed for targeted cancer therapy, offering a less invasive treatment option.
In conclusion, 2-Propen-1-one, 3-(4-ethylphenyl)-1-(4-nitrophenyl)-, (2E)- (CAS: 864784-21-4) represents a versatile scaffold with broad applications in medicinal chemistry. Its demonstrated biological activities and potential for further optimization make it a valuable candidate for future drug discovery efforts. Continued research is warranted to fully exploit its therapeutic potential and address any remaining challenges in its development.
864784-21-4 (2-Propen-1-one, 3-(4-ethylphenyl)-1-(4-nitrophenyl)-, (2E)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)